Cas no 153196-51-1 ((1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine)

• Product Name: (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine
• CAS No: 153196-51-1
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 1056637
• PubChem ID: 10330491
• Update Time: 2025-05-21

(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine
• <(1-benzyl-1,2,3,6-tetrahydro-4-pyridyl)methyl>amine
• 1,2,3,6-tetrahydro-1-benzyl-4-Pyridinemethanamine
• 4-(Aminomethyl)-1-benzyl-1,2,3,6-tetrahydropyridine
• SCHEMBL23063982
• A883842
• SY014714
• AC7615
• AKOS022187148
• 153196-51-1
• CS-0120566
• 1-(1-BENZYL-3,6-DIHYDRO-2H-PYRIDIN-4-YL)METHANAMINE
• AS-82164
• (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine;4-(Aminomethyl)-1-benzyl-1,2,3,6-tetrahydropyridine
• MFCD22423107
• (1-benzyl-3,6-dihydro-2H-pyridin-4-yl)methanamine
• DB-363057

• MDL： MFCD22423107
• Inchi： 1S/C13H18N2/c14-10-12-6-8-15(9-7-12)11-13-4-2-1-3-5-13/h1-6H,7-11,14H2
• InChI Key： MXOAGBOBRDXXEO-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC=C(CN)CC1

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine

Latest Research Insights on (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine (CAS: 153196-51-1)

In recent years, (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine (CAS: 153196-51-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug development. This compound, characterized by its tetrahydropyridine core and benzyl substitution, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, shedding light on its therapeutic potential and mechanistic pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine as a precursor for the development of dopamine receptor modulators. The research highlighted its ability to interact with D2 and D3 dopamine receptors, suggesting its utility in treating Parkinson's disease and schizophrenia. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity and selectivity, providing a foundation for further optimization.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where researchers explored the compound's potential as a neuroprotective agent. The study revealed that derivatives of (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine exhibited significant antioxidant properties and reduced oxidative stress in neuronal cell models. These findings underscore its applicability in addressing neurodegenerative conditions such as Alzheimer's disease and amyotrophic lateral sclerosis (ALS).

In addition to its CNS-related applications, (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine has also been investigated for its role in cancer therapeutics. A 2024 preprint on ChemRxiv detailed its use as a building block for small-molecule inhibitors targeting protein kinases involved in tumor proliferation. The study emphasized the compound's modularity, enabling the synthesis of diverse analogs with varying potency and specificity against cancer cell lines.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine derivatives. Recent toxicology studies have raised concerns about potential off-target effects and metabolic instability, necessitating further structural refinements. Collaborative efforts between academia and industry are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine (CAS: 153196-51-1) represents a promising candidate for multifunctional drug discovery. Its versatility in targeting diverse biological pathways, coupled with ongoing synthetic and pharmacological advancements, positions it as a key player in the next generation of therapeutics. Future research should focus on elucidating its structure-activity relationships and expanding its therapeutic repertoire.